molecular formula C17H12Cl2O B8586597 1,5-Bis(2-chlorophenyl)-1,4-pentadien-3-one CAS No. 5332-98-9

1,5-Bis(2-chlorophenyl)-1,4-pentadien-3-one

Cat. No.: B8586597
CAS No.: 5332-98-9
M. Wt: 303.2 g/mol
InChI Key: OZBIBYIDJNVAOQ-UHFFFAOYSA-N
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Description

1,5-Bis(2-chlorophenyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C17H12Cl2O and its molecular weight is 303.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

5332-98-9

Molecular Formula

C17H12Cl2O

Molecular Weight

303.2 g/mol

IUPAC Name

1,5-bis(2-chlorophenyl)penta-1,4-dien-3-one

InChI

InChI=1S/C17H12Cl2O/c18-16-7-3-1-5-13(16)9-11-15(20)12-10-14-6-2-4-8-17(14)19/h1-12H

InChI Key

OZBIBYIDJNVAOQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C=CC(=O)C=CC2=CC=CC=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Chlorobenzaldehyde (1z, 2.00 ml, 17.8 mmol) and acetone (19, 0.65 ml, 8.8 mmol) were combined in ethanol (20 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (1.00 g, 25.0 mmol) and water (20 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting precipitate was filtered and recrystallized from ethyl acetate to give 1.80 g (67%) of a yellow solid: mp 119-121° C. [expected mp 110° C.]; 1H NMR: δ 7.04 (d, 2H, J=16.1 Hz), 7.29 (m, 4H), 7.41 (m, 2H), 7.67 (m, 2H), 8.11 (d, 2H, J=16.1 Hz); 13C NMR: δ 127.0, 127.5, 127.6, 130.1, 131.1, 132.9, 135.3, 139.2, 188.4.
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0.65 mL
Type
reactant
Reaction Step Two
Quantity
1 g
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Yield
67%

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